1-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)carbonyl]-4-(2-furoyl)piperazine

• Molecular Formula: C15H17ClN4O3
• Molecular Weight: 336.77 g/mol
• IUPAC Name: [4-(4-chloro-2-ethylpyrazole-3-carbonyl)piperazin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C15H17ClN4O3/c1-2-20-13(11(16)10-17-20)15(22)19-7-5-18(6-8-19)14(21)12-4-3-9-23-12/h3-4,9-10H,2,5-8H2,1H3
• InChI Key: DPOJLJLXVAOSLB-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C=N1)Cl)C(=O)N2CCN(CC2)C(=O)C3=CC=CO3

Description

1-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)carbonyl]-4-(2-furoyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)carbonyl]-4-(2-furoyl)piperazine is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inhibiting the proliferation of cancer cells and inducing apoptosis.
Biochemical and Physiological Effects:
Studies have shown that 1-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)carbonyl]-4-(2-furoyl)piperazine exhibits potent biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis, and reduce tumor size in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)carbonyl]-4-(2-furoyl)piperazine in lab experiments is its potent anticancer activity. However, one of the main limitations is the lack of understanding of its mechanism of action.

Future Directions

There are several future directions for research on 1-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)carbonyl]-4-(2-furoyl)piperazine. These include:
1. Further studies to elucidate the mechanism of action of the compound.
2. Development of more potent analogs of the compound with improved anticancer activity.
3. Investigation of the compound's potential applications in other fields of science, such as agriculture and environmental science.
4. Studies to determine the compound's pharmacokinetic and pharmacodynamic properties.
5. Investigation of the compound's potential side effects and toxicity.
Conclusion:
In conclusion, 1-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)carbonyl]-4-(2-furoyl)piperazine is a promising chemical compound with potential applications in various fields of science. Further research is needed to fully understand its mechanism of action and to develop more potent analogs of the compound.

Synthesis Methods

The synthesis of 1-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)carbonyl]-4-(2-furoyl)piperazine involves the reaction of 1-ethyl-4-chloro-5-pyrazolone with furoyl chloride in the presence of piperazine. The reaction yields the desired compound with a high degree of purity.

Scientific Research Applications

1-[(4-chloro-1-ethyl-1H-pyrazol-5-yl)carbonyl]-4-(2-furoyl)piperazine has been extensively studied for its potential applications in various fields of science. One of the most significant applications of this compound is in the field of medicinal chemistry. It has been found to exhibit potent anticancer activity against a broad range of cancer cell lines.